Cas no 32669-54-8 (2-(2,5-Dimethylphenyl)ethanethioamide)

• Product Name: 2-(2,5-Dimethylphenyl)ethanethioamide
• CAS No: 32669-54-8
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 4646140
• PubChem ID: 61481912
• Update Time: 2025-10-13

2-(2,5-Dimethylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)ethanethioamide
• 2-(2,5-Dimethylphenyl)ethanethioamide

• Inchi： 1S/C10H13NS/c1-7-3-4-8(2)9(5-7)6-10(11)12/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key： SIGVLMJBOJEXIH-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C)C=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Melting Point: NA
• Boiling Point: 311.8±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-(2,5-Dimethylphenyl)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,5-Dimethylphenyl)ethanethioamide

Comprehensive Analysis of 2-(2,5-Dimethylphenyl)ethanethioamide (CAS No. 32669-54-8): Properties, Applications, and Industry Insights

2-(2,5-Dimethylphenyl)ethanethioamide (CAS No. 32669-54-8) is a specialized organic compound belonging to the thioamide class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its dimethylphenyl backbone and ethanethioamide functional group, exhibits unique chemical properties that make it valuable for synthetic applications. With the rise of AI-driven drug discovery and green chemistry trends, researchers are increasingly exploring its potential as a building block for bioactive molecules.

The molecular structure of 2-(2,5-Dimethylphenyl)ethanethioamide features a thioamide (-C(=S)-NH₂) group attached to an ethyl spacer and a 2,5-dimethylphenyl ring. This configuration contributes to its moderate polarity and stability under ambient conditions. Recent studies highlight its role in heterocyclic synthesis, particularly in constructing thiazole and thiadiazole derivatives—key motifs in antimicrobial and anticancer agents. Industry forums and SEO analytics reveal growing searches for "sustainable thioamide synthesis" and "CAS 32669-54-8 suppliers," reflecting commercial demand.

In the context of green chemistry, 32669-54-8 has been investigated as a reagent in catalyst-free reactions, aligning with global efforts to reduce hazardous solvents. Patent databases indicate its use in photocatalysis applications, where its electron-donating dimethyl groups enhance light absorption efficiency. Laboratories optimizing high-throughput screening methods frequently include this compound due to its compatibility with microwave-assisted organic synthesis (MAOS)—a technique dominating 2024 chemical research trends.

From a commercial perspective, 2-(2,5-Dimethylphenyl)ethanethioamide is classified as a fine chemical with niche market demand. Analytical techniques like HPLC-MS and NMR are essential for quality control, as purity thresholds exceed 98% for most applications. Supply chain data shows increased procurement by contract research organizations (CROs) serving the biotech sector, coinciding with rising interest in small-molecule drug candidates. Regulatory compliance follows REACH and FDA GMP guidelines for non-hazardous intermediates.

Emerging applications include its utility in metal-organic frameworks (MOFs) design, where the thioamide moiety acts as a ligand for selective gas adsorption. This aligns with carbon capture technologies—a top-searched topic in environmental science. Additionally, computational chemists employ 32669-54-8 in QSAR modeling to predict compound bioactivity, leveraging its balanced lipophilicity (LogP ≈ 2.3) for drug-likeness studies.

Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere packaging being industry-standard. Safety assessments classify it as non-corrosive, though standard PPE (gloves, goggles) is advised during handling. The compound’s thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions—a feature highlighted in recent process chemistry publications.

In summary, 2-(2,5-Dimethylphenyl)ethanethioamide (CAS 32669-54-8) represents a versatile scaffold bridging medicinal chemistry and materials science. Its adoption in automated synthesis platforms and relevance to SDG-focused research (Sustainable Development Goals) ensure sustained academic and industrial interest. Future directions may explore its bioconjugation potential for targeted drug delivery systems—an area gaining traction in precision medicine discussions.